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Compound of Interest

Compound Name: Disperse red 86

Cat. No.: B1580897

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Disperse Red 86 (CAS No.
81-68-5). The following procedures are based on general best practices for handling disperse
dyes and available data for Disperse Red 86.

Physical and Chemical Properties

Property Value

CAS Number 81-68-5[1][2]

Molecular Formula C22H18N205S]3]

Molecular Weight 422.5 g/mol [3]

Appearance Peach-pink to blue-light pink powder[4]

C.l. Disperse Red 86, N-(4-amino-9,10-dihydro-
Synonyms 3-methoxy-9,10-dioxo-1-anthracenyl)-4-methyl-
benzenesulfonamide[1][2]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety
when handling Disperse Red 86.
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Equipment Specifications

) Chemical safety goggles or a face shield where
Eye Protection o ]
splashing is possible.

Chemically resistant gloves (e.g., nitrile rubber).
Hand Protection Inspect gloves for tears or holes before and

during use.

A lab coat or chemical-resistant apron should be
Body Protection worn. For larger quantities, chemical-resistant

coveralls may be necessary.

For operations that may generate dust, a
NIOSH-approved respirator with a particulate
Respiratory Protection filter is recommended. Always work in a well-

ventilated area or under a chemical fume hood.

[5]

Operational Plan: Step-by-Step Handling
Procedures

1.

Preparation and Weighing:
Before handling, ensure that an eyewash station and safety shower are readily accessible.

Conduct all weighing and handling of Disperse Red 86 powder inside a chemical fume hood
to control dust.

Use anti-static weighing paper to prevent dispersal of the powder.
Keep the container of Disperse Red 86 tightly sealed when not in use.[6]
. Dissolving the Dye:

Disperse Red 86 has low water solubility.[2] To prepare a solution, slowly add the weighed
powder to the solvent to avoid clumping and dust generation.
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» A small amount of a dispersing agent may be necessary for aqueous solutions.[7]
Alternatively, an initial stock solution can be prepared in an organic solvent like acetone and
then diluted.[7]

o Use a magnetic stirrer to aid in dissolution and ensure a homogenous mixture.
3. Experimental Use:

o Clearly label all containers with the contents, concentration, and date.

» Avoid all personal contact, including inhalation of dust or aerosols.[6]

e Do not eat, drink, or smoke in the laboratory area where Disperse Red 86 is being handled.

[5]16]

e Wash hands thoroughly with soap and water after handling the dye, even if gloves were
worn.[5][6]

Disposal Plan

Proper disposal of Disperse Red 86 and its containers is crucial to prevent environmental
contamination.

1. Waste Collection:

o Collect all waste containing Disperse Red 86, including unused solutions, contaminated
labware, and used PPE, in a designated and clearly labeled hazardous waste container.

e Do not discharge Disperse Red 86 solutions into the sewer or waterways.[5][6]
2. Container Decontamination and Disposal:

o For empty containers, triple rinse with a suitable solvent. Collect the rinsate as hazardous
waste.

e Puncture the empty and rinsed containers to prevent reuse.[6]

3. Final Disposal:
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o All waste must be handled in accordance with local, state, and federal regulations.[6]

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Experimental Workflow for Handling Disperse Red
86
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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